Cas no 67074-43-5 (1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE)

• Product Name: 1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE
• CAS No: 67074-43-5
• CID: 4656537
• Update Time: 2025-07-01

1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE Chemical and Physical Properties

Names and Identifiers

• 1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE

Additional information on 1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE

Professional Introduction to 1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE (CAS No. 67074-43-5)

1,2-DIMETHYLCYCLOPROPANE-1-CARBALDEHYDE, identified by the Chemical Abstracts Service Number (CAS No.) 67074-43-5, is a significant organic compound that has garnered considerable attention in the field of chemical and pharmaceutical research. This compound, characterized by its cyclopropyl ring substituted with two methyl groups and a carbaldhyde functional group, exhibits unique structural and chemical properties that make it a valuable intermediate in synthetic chemistry and a potential building block for more complex molecules.

The molecular structure of 1,2-dimethylcyclopropane-1-carbaldehyde consists of a three-membered cyclopropyl ring with two methyl groups attached to the first and second carbon atoms, respectively, and an aldehyde group (-CHO) at the first carbon atom. This arrangement imparts a high degree of strain to the ring, which can be both a challenge and an opportunity in synthetic applications. The strained ring system makes the compound highly reactive, enabling it to participate in various chemical transformations that are not possible with less strained cyclic compounds.

In recent years, 1,2-dimethylcyclopropane-1-carbaldehyde has been studied extensively for its potential applications in pharmaceutical synthesis. The compound’s reactivity makes it a useful precursor for the preparation of more complex heterocyclic compounds, which are often found in biologically active molecules. Researchers have explored its use in constructing fused rings and other structural motifs that are common in drug candidates.

One of the most intriguing aspects of 1,2-dimethylcyclopropane-1-carbaldehyde is its role as a synthon in organic synthesis. The aldehyde group provides a site for nucleophilic addition reactions, while the strained cyclopropyl ring can undergo ring-opening reactions under appropriate conditions. These properties have been exploited in the development of novel synthetic routes to various target molecules. For instance, recent studies have demonstrated its utility in constructing complex cyclic systems through intramolecular reactions, where the strained ring opens up to form new bonds with other functional groups.

The pharmaceutical industry has shown particular interest in 1,2-dimethylcyclopropane-1-carbaldehyde due to its potential as a building block for drug discovery. Researchers have synthesized derivatives of this compound and evaluated their biological activity. Some studies have focused on its use as a precursor for nonsteroidal anti-inflammatory drugs (NSAIDs) and other therapeutic agents. The ability to functionalize the cyclopropyl ring and the aldehyde group allows for the creation of diverse molecular structures with tailored biological properties.

From a synthetic chemistry perspective, 1,2-dimethylcyclopropane-1-carbaldehyde represents an interesting challenge due to its strained ring system. Chemists have developed various methods to handle this reactivity, including transition-metal-catalyzed reactions and photochemical transformations. These approaches have enabled the construction of complex molecules that would be difficult or impossible to prepare using less reactive starting materials.

The use of computational methods has also played a significant role in understanding and utilizing 1,2-dimethylcyclopropane-1-carbaldehyde. Molecular modeling studies have provided insights into its reactivity and allowed researchers to predict the outcomes of various chemical transformations. These predictions have been validated experimentally, demonstrating the power of combining computational chemistry with traditional synthetic methods.

In conclusion, 1,2-dimethylcyclopropane-1-carbaldehyde (CAS No. 67074-43-5) is a versatile and reactive compound with significant potential in pharmaceutical synthesis and organic chemistry research. Its unique structural features make it a valuable intermediate for constructing complex molecules, and ongoing research continues to uncover new applications for this compound. As our understanding of its properties grows, so too does its importance in the development of novel therapeutic agents and synthetic methodologies.